Cas no 62224-35-5 (Phenol, 4-[2-(3-hydroxyphenyl)ethyl]-2-nitro-)

• Product Name: Phenol, 4-[2-(3-hydroxyphenyl)ethyl]-2-nitro-
• CAS No: 62224-35-5
• MF: C₁₄H₁₃NO₄
• MW: 259.257323980331
• CID: 453685
• PubChem ID: 71388607
• Update Time: 2025-04-19

Phenol, 4-[2-(3-hydroxyphenyl)ethyl]-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-[2-(3-hydroxyphenyl)ethyl]-2-nitro-
• 4-[2-(3-hydroxyphenyl)ethyl]-2-nitrophenol
• 62224-35-5
• DTXSID00810666

• Inchi： 1S/C14H13NO4/c16-12-3-1-2-10(8-12)4-5-11-6-7-14(17)13(9-11)15(18)19/h1-3,6-9,16-17H,4-5H2
• InChI Key： AAQREKVEJVLYPF-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1[N+](=O)[O-])CCC1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 259.08449
• Monoisotopic Mass: 259.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 86.3Ų

Experimental Properties

• PSA: 83.6